Cas no 1119396-83-6 (2-((3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl)methoxy)benzaldehyde)

• Product Name: 2-((3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl)methoxy)benzaldehyde
• CAS No: 1119396-83-6
• MF: C₁₆H₁₁FN₂O₃
• MW: 298.268547296524
• CID: 5215345
• Update Time: 2026-03-06

2-((3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl)methoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-((3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl)methoxy)benzaldehyde
• 2-[3-(2-Fluoro-phenyl)-[1,2,4]oxadiazol-5-ylmethoxy]-benzaldehyde

• Inchi： 1S/C16H11FN2O3/c17-13-7-3-2-6-12(13)16-18-15(22-19-16)10-21-14-8-4-1-5-11(14)9-20/h1-9H,10H2
• InChI Key： IXIFOCJAWBEFGX-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=NOC(COC2C=CC=CC=2C=O)=N1

Computed Properties

• Exact Mass: 298.075
• Monoisotopic Mass: 298.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65.2

Additional information on 2-((3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl)methoxy)benzaldehyde

Comprehensive Overview of 2-((3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl)methoxy)benzaldehyde (CAS No. 1119396-83-6)

In the realm of organic chemistry and pharmaceutical research, 2-((3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl)methoxy)benzaldehyde (CAS No. 1119396-83-6) has emerged as a compound of significant interest. This molecule, characterized by its unique 1,2,4-oxadiazole core and fluorophenyl substitution, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioactivity or physicochemical properties.

The compound’s benzaldehyde moiety and oxadiazole ring system contribute to its reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its role in the development of novel small-molecule inhibitors, particularly in targeting enzymes or receptors involved in inflammatory pathways. Given the growing demand for fluorinated compounds in medicinal chemistry—driven by their enhanced metabolic stability and bioavailability—this molecule aligns with current trends in drug design optimization.

From a synthetic perspective, CAS No. 1119396-83-6 is often utilized in cross-coupling reactions and click chemistry, owing to its functional groups. Its methoxybenzaldehyde segment further enables derivatization, catering to diverse research needs. Laboratories focusing on high-throughput screening (HTS) frequently explore this compound for its compatibility with automated synthesis platforms, a topic gaining traction in AI-driven drug discovery discussions.

Environmental and green chemistry considerations are also relevant. As industries shift toward sustainable practices, the synthesis of 2-((3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl)methoxy)benzaldehyde is being reevaluated to minimize hazardous byproducts. Researchers are investigating catalytic methods and solvent-free conditions to improve its ecological footprint—a response to the increasing scrutiny of chemical manufacturing processes.

In analytical chemistry, the compound’s UV absorption and fluorescence properties are leveraged for detection and quantification, especially in HPLC and LC-MS applications. This dual functionality underscores its utility beyond synthetic intermediates, aligning with the interdisciplinary nature of modern research.

For those exploring structure-activity relationships (SAR), the fluorophenyl-oxadiazole scaffold offers a compelling case study. Computational chemists employ molecular docking and QSAR modeling to predict its interactions with biological targets, a methodology frequently searched in academic and industrial forums. Such analyses are pivotal in rational drug design, reducing trial-and-error in lab settings.

In summary, 2-((3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl)methoxy)benzaldehyde represents a convergence of synthetic utility, biomedical relevance, and environmental adaptability. Its multifaceted applications ensure its prominence in contemporary research, resonating with queries on fluorinated heterocycles, drug intermediate synthesis, and green chemistry innovations.